3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 1-[4-(aminomethyl)phenyl]-1,3-diazinan-2-one
• InChI: InChI=1S/C11H15N3O/c12-8-9-2-4-10(5-3-9)14-7-1-6-13-11(14)15/h2-5H,1,6-8,12H2,(H,13,15)
• InChI Key: VWXQJZPXBUAUMY-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N(C1)C2=CC=C(C=C2)CN
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

“3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one” is a chemical compound with the molecular formula C11H15N3O. It is offered by some chemical suppliers.

Scientific Research Applications

3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one has been used in a variety of scientific research applications. It is commonly used as an inhibitor of AChE, which is an enzyme that breaks down the neurotransmitter acetylcholine. Inhibition of AChE can lead to increased levels of acetylcholine in the brain, which can have a variety of effects on behavior and cognition. This compound has also been used in studies of the biochemical and physiological effects of drugs, as well as in studies of the interactions between drugs and their targets.

Mechanism of Action

3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one acts as a competitive inhibitor of AChE, which means that it binds to the active site of the enzyme and prevents the enzyme from binding to its substrate, acetylcholine. This leads to an increase in the amount of acetylcholine in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have effects on memory, learning, and behavior. It has also been shown to have effects on the release of hormones and neurotransmitters, as well as on the activity of certain enzymes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one in laboratory experiments is that it is readily available and can be synthesized in a relatively simple and cost-effective manner. It is also relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that this compound is a potent inhibitor of AChE, and caution should be taken when using it in experiments involving living organisms.

Future Directions

There are a number of potential future directions for research involving 3-[4-(Aminomethyl)phenyl]-tetrahydropyrimidin-2(1H)-one. These include further studies of its biochemical and physiological effects, as well as studies of its potential applications in drug development and therapy. Another potential area of research is the development of new methods for synthesizing this compound, as well as the development of new derivatives and analogues of the compound. Finally, further research is needed to explore the potential therapeutic uses of this compound, such as its potential use as an anti-Alzheimer’s drug.